Cas no 1218791-38-8 (4-(4-Acetylpiperazino)phenylboronic acid, pinacol ester)

• Product Name: 4-(4-Acetylpiperazino)phenylboronic acid, pinacol ester
• CAS No: 1218791-38-8
• MF: C₁₈H₂₇BN₂O₃
• MW: 330.229584932327
• MDL: MFCD13195756
• CID: 828305
• Update Time: 2025-04-19

4-(4-Acetylpiperazino)phenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• 1-(4-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)piperazin-1-yl)ethanone
• 4-(4-Acetyl-1-piperazinyl)phenylboronic Acid Pinacol Ester
• 1-?[4-?[4-?(4,?4,?5,?5-?tetramethyl-?1,?3,?2-?dioxaborolan-?2-?yl)?phenyl]?-?1-?piperazinyl]?
• 4-(4-Acetylpiperazino)phenylboronic acid, pinacol ester
• 1-[4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]piperazin-1-yl]ethanone
• 4-(4-Acetylpiperazino)phenylboronic acid pinacol ester
• 1-(4-[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]piperazin-1-yl)ethanone
• VRZVSHHLWMAHAZ-UHFFFAOYSA-N

• MDL： MFCD13195756
• Inchi： 1S/C18H27BN2O3/c1-14(22)20-10-12-21(13-11-20)16-8-6-15(7-9-16)19-23-17(2,3)18(4,5)24-19/h6-9H,10-13H2,1-5H3
• InChI Key： VRZVSHHLWMAHAZ-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=CC=2)N2CCN(C(C)=O)CC2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 330.21100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 451
• Topological Polar Surface Area: 42

Experimental Properties

• PSA: 42.01000
• LogP: 1.65720

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters